Cas no 26586-26-5 (3-Nitro-4-(piperidin-1-yl)benzoic acid)

3-Nitro-4-(piperidin-1-yl)benzoic acid structure

26586-26-5 structure

Product Name:3-Nitro-4-(piperidin-1-yl)benzoic acid

CAS No:26586-26-5

Molecular Formula:C₁₂H₁₄N₂O₄

Molecular Weight:250.25056

MDL:MFCD00157001

CID:270323

PubChem ID:2879765

3-Nitro-4-(piperidin-1-yl)benzoic acid Properties

Names and Identifiers

- 3-Nitro-4-(piperidin-1-yl)benzoic acid
- 3-NITRO-4-PIPERIDIN-1-YLBENZOIC ACID
- Benzoic acid,3-nitro-4-(1-piperidinyl)-
- 3-Nitro-4-piperidin-1-yl-benzoic acid
- 3-Nitro-4-piperidino-benzoesaeure
- 3-nitro-4-piperidino-benzoic acid
- 3-nitro-4-piperidylbenzoic acid
- 4-piperidino-3-nitrobenzoic acid
- AC1MEKHQ
- AC1Q73BU
- N-(2-nitro-4-carboxyphenyl)piperidine
- Oprea1_154378
- ST4061398
- SureCN2775026
- 26586-26-5
- 3-Nitro-4-(1-piperidinyl)benzoic acid
- SCHEMBL2775026
- Cambridge id 5986304
- VS-08053
- Y13582
- 3-nitro-4-(piperidin-1-yl)benzoicacid
- BB 0245695
- DTXSID80387068
- Benzoic acid, 3-nitro-4-(1-piperidinyl)-
- AKOS000109236
- YVODCTHEVCBRCV-UHFFFAOYSA-N
- 3-NITRO-4-PIPERIDIN-1-YLBENZOICACID
- EU-0006869
- FT-0678145
- SR-01000451586-1
- SR-01000451586
- EN300-00039
- Z55982379
- MFCD00157001
- STK174421
- DA-07525
- ALBB-023186
- BBL025688
- 3-nitro-4-(1-piperidyl)benzoic acid
- MDL： MFCD00157001
- InChIKey： YVODCTHEVCBRCV-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H14N2O4/c15-12(16)9-4-5-10(11(8-9)14(17)18)13-6-2-1-3-7-13/h4-5,8H,1-3,6-7H2,(H,15,16)
- SMILES： C1CCN(CC1)C2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-]

Computed Properties

Exact Mass: 250.09542
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 250.095
Heavy Atom Count: 18
Complexity: 323
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Topological Polar Surface Area: 86.4A^2

Experimental Properties

PSA: 83.68
Refractive Index: 1.61
Boiling Point: 452°Cat760mmHg
Melting Point: 201-203
Flash Point: 227.2°C
Density: 1.344

3-Nitro-4-(piperidin-1-yl)benzoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002U96-1g	Benzoic acid, 3-nitro-4-(1-piperidinyl)-	26586-26-5	95%	1g	$72.00	2024-05-08
A2B Chem LLC	AB31722-1g	3-Nitro-4-piperidin-1-ylbenzoic acid	26586-26-5	95%	1g	$61.00	2024-04-20
Aaron	AR002UHI-100mg	Benzoic acid, 3-nitro-4-(1-piperidinyl)-	26586-26-5	95%	100mg	$41.00
abcr	AB220745-1g	3-Nitro-4-(1-piperidinyl)benzoic acid, 95%; .	26586-26-5	95%	1g	€137.20
AK Scientific	8789AD-1g	3-Nitro-4-piperidin-1-ylbenzoic acid	26586-26-5	95%	1g	$131	2023-09-16
Alichem	A129007370-5g	3-Nitro-4-(piperidin-1-yl)benzoic acid	26586-26-5	95%	5g	$732.06	2023-09-02
Ambeed	A484896-5g	3-Nitro-4-(piperidin-1-yl)benzoic acid	26586-26-5	95+%	5g	$237.0	2024-08-03
Chemenu	CM305950-5g	3-Nitro-4-(piperidin-1-yl)benzoic acid	26586-26-5	95%	5g	$698
Enamine	EN300-00039-0.05g	3-nitro-4-(piperidin-1-yl)benzoic acid	26586-26-5	95.0%	0.05g	$19.0	2025-02-21
eNovation Chemicals LLC	Y1249018-1g	Benzoic acid, 3-nitro-4-(1-piperidinyl)-	26586-26-5	95%	1g	$175	2024-06-07

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26586-26-5 (3-Nitro-4-(piperidin-1-yl)benzoic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:26586-26-5)3-Nitro-4-(piperidin-1-yl)benzoic acid

Purity:99%

Quantity:5g

Price($):213.0